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Compound of Interest

Compound Name: Lumiracoxib-d6

Cat. No.: B15142543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Lumiracoxib-
d6, a deuterated analog of the selective COX-2 inhibitor, Lumiracoxib. The information
presented is intended to support researchers, scientists, and drug development professionals
in the safe handling and use of this compound in a laboratory setting. It is important to note that
Lumiracoxib was withdrawn from the market in several countries due to concerns of
hepatotoxicity.[1][2][3]

Chemical and Physical Properties

Lumiracoxib-d6 is a stable, isotopically labeled form of Lumiracoxib.[4] Key chemical and
physical properties are summarized below.
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Property Value Reference

2-[(2-Chloro-6-
Chemical Name fluorophenyl)amino]-5- [4]

methylbenzeneacetic Acid-d6

CGS 35189-d6, COX 189-d6,

Synonyms Prexige-d6 [4][5]
CAS Number 1225453-72-4 [4]
Molecular Formula C15H7DsCIFNO2 [4]
Molecular Weight 299.76 g/mol [4][6]
Appearance Yellow to pale yellow crystal [7]
Melting Point 158-159°C [7]
Solubility DMSO: 125 mg/mL (425.58 8]
mM)
pKa 4.7 [9]

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet for Lumiracoxib-d6 is not readily available, the hazards
associated with the parent compound, Lumiracoxib, should be considered.

Potential Health Effects:[7]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Precautionary Statements:
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» Handle in accordance with good industrial hygiene and safety practices.[10]
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, protective gloves, and a lab coat.[7][10]

e Avoid creating dust.[11]
e Wash hands thoroughly after handling.

The following diagram outlines the general laboratory safety workflow when handling
Lumiracoxib-d6.
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General Laboratory Safety Workflow for Lumiracoxib-d6 Handling.
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Toxicological Information

The primary toxicological concern for Lumiracoxib is hepatotoxicity, which led to its withdrawal

from several markets.[1][2][3]

Toxicity Data (for

Lumiracoxib) Value Species Route

LD50 600 mg/kg Mouse Oral

LD50 500 mg/kg Rat Oral

LD50 750 mg/kg Mouse Intraperitoneal
LD50 1000 mg/kg Rat Intraperitoneal

Data obtained from DrugBank Online for Lumiracoxib.[12]

The metabolism of Lumiracoxib is a key factor in its toxicity. It is primarily metabolized in the

liver by CYP2C9.[2][12]
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Simplified Metabolic Pathway and Toxicity of Lumiracoxib.

Storage and Stability

Proper storage is crucial to maintain the integrity of Lumiracoxib-d6.

Condition Duration
Powder at -20°C 3years
Powder at 4°C 2 years
In solvent at -80°C 6 months
In solvent at -20°C 1 month
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Storage information based on data for Lumiracoxib.[8]

Experimental Protocols

Due to the limited availability of specific experimental protocols for Lumiracoxib-d6, the
following provides a general guideline for preparing a stock solution based on the solubility
data of the parent compound.

Preparation of a 10 mM Stock Solution in DMSO:

o Materials: Lumiracoxib-d6 powder, Dimethyl sulfoxide (DMSO), appropriate laboratory
glassware, and personal protective equipment.

» Calculation:
o Molecular Weight (MW) of Lumiracoxib-d6 = 299.76 g/mol
o To prepare 1 mL of a 10 mM solution:
= Mass (mg) = 10 mmol/L * 1 L/2000 mL * 299.76 g/mol * 1000 mg/g = 2.9976 mg
» Procedure:

In a well-ventilated fume hood, accurately weigh 2.9976 mg of Lumiracoxib-d6.

o

o

Transfer the powder to a suitable vial.

Add 1 mL of DMSO to the vial.

o

[¢]

Vortex or sonicate until the compound is completely dissolved. The solution should be
clear.

o Storage: Store the stock solution at -20°C or -80°C as per the stability data.

This guide is intended to provide essential safety information for handling Lumiracoxib-d6 in a
research setting. Users are strongly encouraged to consult all available literature and
institutional safety guidelines before commencing any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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